Cas no 189756-89-6 (4-Bromo-1,2-oxathiolane 2,2-dioxide)

4-Bromo-1,2-oxathiolane 2,2-dioxide is a brominated cyclic sulfone compound with applications in organic synthesis and pharmaceutical research. Its reactive bromine substituent and stable sulfone moiety make it a versatile intermediate for nucleophilic substitution reactions and cycloadditions. The compound’s rigid oxathiolane framework enhances stereochemical control in synthetic pathways, while the electron-withdrawing sulfone group facilitates further functionalization. It is particularly useful in the preparation of sulfur-containing heterocycles and as a building block for bioactive molecules. High purity and well-defined reactivity ensure reproducibility in complex transformations, making it a valuable reagent for medicinal chemistry and material science applications.
4-Bromo-1,2-oxathiolane 2,2-dioxide structure
189756-89-6 structure
Product Name:4-Bromo-1,2-oxathiolane 2,2-dioxide
CAS No:189756-89-6
MF:C3H5BrO3S
MW:201.038999319077
MDL:MFCD07776572
CID:115705
PubChem ID:11063463
Update Time:2025-10-28

4-Bromo-1,2-oxathiolane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1,2-oxathiolane 2,2-dioxide
    • 4-bromooxathiolane 2,2-dioxide
    • 1,2-Oxathiolane,4-bromo-, 2,2-dioxide
    • 4-BROMO-[1,2]OXATHIOLANE 2,2-DIOXIDE
    • 4-Bromo-2,2-dioxide-1,2-oxathiolane
    • A813356
    • DTXSID90453844
    • FT-0654696
    • 189756-89-6
    • 4-bromo-1,2-oxathiolane-2,2-dione
    • 4-Bromo-1,2-oxathiolane2,2-dioxide
    • SCHEMBL6113159
    • 4-Bromo-1,2lambda~6~-oxathiolane-2,2-dione
    • 1,2-Oxathiolane, 4-bromo-, 2,2-dioxide
    • AKOS015919441
    • 1,2-Oxathiolane,4-bromo-,2,2-dioxide
    • 4-bromo-1,2lambda-oxathiolane-2,2-dione
    • 1,2 oxathiolane, 4-bromo, 2,2 dioxide
    • 4-BROMO-[1,2]OXATHIOLANE2,2-DIOXIDE
    • MDL: MFCD07776572
    • Inchi: 1S/C3H5BrO3S/c4-3-1-7-8(5,6)2-3/h3H,1-2H2
    • InChI Key: QWGFMEUQQADOOD-UHFFFAOYSA-N
    • SMILES: BrC1COS(C1)(=O)=O

Computed Properties

  • Exact Mass: 199.91425
  • Monoisotopic Mass: 199.91428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.996
  • Boiling Point: 364.686°C at 760 mmHg
  • Flash Point: 174.4°C
  • Refractive Index: 1.552
  • PSA: 43.37

4-Bromo-1,2-oxathiolane 2,2-dioxide Security Information

  • Storage Condition:Sealed in dry,2-8°C

4-Bromo-1,2-oxathiolane 2,2-dioxide Pricemore >>

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Additional information on 4-Bromo-1,2-oxathiolane 2,2-dioxide

Comprehensive Overview of 4-Bromo-1,2-oxathiolane 2,2-dioxide (CAS No. 189756-89-6): Properties, Applications, and Industry Insights

4-Bromo-1,2-oxathiolane 2,2-dioxide (CAS No. 189756-89-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique brominated oxathiolane structure, this compound serves as a versatile intermediate in organic synthesis. Its molecular formula, C3H3BrO3S, and distinct sulfone functional group make it valuable for constructing complex molecules, particularly in drug discovery and agrochemical development.

Recent trends in green chemistry and sustainable synthesis have amplified interest in 4-Bromo-1,2-oxathiolane 2,2-dioxide. Researchers are exploring its role in catalytic transformations and C–H bond activation reactions, which align with the industry's shift toward atom-efficient methodologies. The compound's electrophilic bromine moiety enables selective functionalization, a feature highly sought after in high-throughput screening libraries and medicinal chemistry optimizations.

From a commercial perspective, CAS 189756-89-6 is often discussed in forums focusing on building blocks for APIs (Active Pharmaceutical Ingredients). Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) makes it a candidate for synthesizing biaryl derivatives, a common scaffold in oncology and antiviral therapeutics. Notably, its thermal stability and solubility profile (moderate in polar aprotic solvents) enhance its utility in industrial-scale processes.

Analytical techniques such as NMR spectroscopy (notably 1H and 13C) and HPLC-MS are routinely employed to validate the purity of 4-Bromo-1,2-oxathiolane 2,2-dioxide. Quality control protocols emphasize minimizing impurities like dibromo byproducts, which could affect downstream reactions. Storage recommendations typically include inert atmospheres and low temperatures to preserve its reactivity.

Emerging applications of this compound extend to polymeric materials, where its sulfone group contributes to flame retardancy and thermal resistance. Innovations in battery electrolytes and ionic liquids have also explored derivatives of 189756-89-6, leveraging its electrochemical stability. These developments resonate with global demands for energy storage solutions and eco-friendly additives.

Safety data sheets (SDS) for 4-Bromo-1,2-oxathiolane 2,2-dioxide highlight standard laboratory precautions, including PPE (gloves, goggles) and ventilation. While not classified under stringent hazard categories, its bromine content warrants careful handling to avoid unnecessary exposure. Regulatory compliance (e.g., REACH, TSCA) is well-documented for industrial procurement.

In summary, CAS 189756-89-6 exemplifies the intersection of structural novelty and practical utility in modern chemistry. As research continues to uncover its potential in bioconjugation and material science, this compound remains a focal point for innovation. For synthetic chemists and procurement specialists, understanding its properties and applications is essential for leveraging its full capabilities.

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